4'-Hydroxy-thc
Description
4'-Hydroxy-THC (11-hydroxy-Δ⁹-tetrahydrocannabinol, abbreviated as 11-OH-THC or Hydroxy-THC) is a primary psychoactive metabolite of Δ⁹-THC, the main psychoactive component of cannabis. It is formed via hepatic oxidation of THC during first-pass metabolism, particularly after oral ingestion . Hydroxy-THC exhibits greater blood-brain barrier permeability than THC and is considered more potent, contributing significantly to the prolonged psychoactive effects of ingested cannabis . Analytical methods such as gas chromatography-tandem mass spectrometry (GC-MS/MS) and liquid chromatography-quadrupole time-of-flight mass spectrometry (LC-QTOF-MS) are used to detect and quantify Hydroxy-THC in biological matrices, with limits of detection (LOD) as low as 0.1 ng/mL in plasma .
Properties
CAS No. |
58434-43-8 |
|---|---|
Molecular Formula |
C21H30O3 |
Molecular Weight |
330.5 g/mol |
IUPAC Name |
3-(4-hydroxypentyl)-6,6,9-trimethyl-6a,7,8,10a-tetrahydrobenzo[c]chromen-1-ol |
InChI |
InChI=1S/C21H30O3/c1-13-8-9-17-16(10-13)20-18(23)11-15(7-5-6-14(2)22)12-19(20)24-21(17,3)4/h10-12,14,16-17,22-23H,5-9H2,1-4H3 |
InChI Key |
SYXCTKNTNBKDQG-UHFFFAOYSA-N |
SMILES |
CC1=CC2C(CC1)C(OC3=CC(=CC(=C23)O)CCCC(C)O)(C)C |
Canonical SMILES |
CC1=CC2C(CC1)C(OC3=CC(=CC(=C23)O)CCCC(C)O)(C)C |
Synonyms |
4'-hydroxy-delta(9)-tetrahydrocannabinol 4'-hydroxy-THC |
Origin of Product |
United States |
Comparison with Similar Compounds
Oral Ingestion vs. Smoking
- Oral Route : Hydroxy-THC dominates systemic circulation, with peak levels 5–10x higher than THC. For example, in high-dose oral administration, Hydroxy-THC reached 42.0 ng/mL in plasma, while THC peaked at 4.1 ng/mL .
- Smoking : THC concentrations spike rapidly (e.g., 210 ng/mL in serum within 30 minutes), but Hydroxy-THC remains lower, peaking at <15 ng/mL .
Detection Windows
| Compound | Detection Window (Blood) | Key Studies |
|---|---|---|
| THC | 3–12 hours | Huestis et al. (2006) |
| Hydroxy-THC | 6–24 hours | Ménétrey et al. (2005) |
| Carboxy-THC | Days to weeks | Swortwood et al. (2016) |
Analytical and Legal Considerations
- Detection Challenges: Immunoassays often fail to distinguish Hydroxy-THC from structurally similar compounds, necessitating confirmatory tests like LC-QTOF-MS .
- Impairment Correlation: Hydroxy-THC’s psychoactivity complicates legal thresholds for driving under influence.
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